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Compound of Interest

Compound Name: 4-Methoxy-tempo
Cat. No.: B1365119
Get Quote
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An In-depth Whitepaper on the Synthesis, Properties, and Applications of a Versatile Nitroxide
Radical

For researchers, scientists, and professionals in drug development, 4-Methoxy-TEMPO (4-
methoxy-2,2,6,6-tetramethyl-1-piperidinyloxy) has emerged as a compound of significant
interest. This stable nitroxide radical finds diverse applications, from a catalyst in organic
synthesis to a valuable tool in biological studies investigating oxidative stress. This technical
guide provides a comprehensive overview of its core properties, experimental protocols, and
mechanisms of action.

Core Properties of 4-Methoxy-TEMPO

4-Methoxy-TEMPO is a derivative of the well-known radical scavenger TEMPO. The addition
of a methoxy group at the 4-position modifies its chemical properties, influencing its reactivity
and applications.
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Property Value Citations
CAS Number 95407-69-5 [1112]
Molecular Formula C10H20NO2 [1][2]
Molecular Weight 186.27 g/mol [11[2]
Appearance Orange solid

Melting Point 40.5-44 °C [1]
Storage 2-8°C, protected from light [1]

Applications in Research and Development

The unique properties of 4-Methoxy-TEMPO make it a versatile tool in various scientific fields.

e Organic Synthesis: It is commonly employed as a catalyst for the selective oxidation of
primary and secondary alcohols to their corresponding aldehydes and ketones.[3][4][5] This
method is valued for its mild reaction conditions and high chemoselectivity.

o Radical Scavenging and Oxidative Stress Studies: As a stable free radical, 4-Methoxy-
TEMPO is effective in scavenging other free radicals, making it a valuable probe in studies
related to oxidative stress, aging, and various diseases.[6] Its ability to selectively scavenge
reactive oxygen species (ROS) allows researchers to investigate cellular mechanisms and
potential therapeutic interventions.[6]

» Polymer Chemistry: It serves as a spin label for studying molecular dynamics, enabling
scientists to monitor the behavior of polymers under different conditions.[6]

» Medicinal Chemistry: The radical-scavenging properties of 4-Methoxy-TEMPO are being
explored for potential therapeutic applications, particularly in the development of new
treatments for diseases linked to oxidative damage.[6]

Signaling Pathway Modulation

Recent studies have highlighted the ability of 4-Methoxy-TEMPO to modulate key cellular
signaling pathways, providing insights into its biological effects.
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MAPK Signaling Pathway

In human hepatoma HepG2 cells, 4-Methoxy-TEMPO has been shown to induce cytotoxicity,
autophagy, and DNA damage through the generation of reactive oxygen species (ROS) and the
activation of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway. Specifically, it
leads to the phosphorylation of INK, ERK1/2, and p38 MAPKSs.
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Seed cells in 96-well plate

Incubate overnight
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Treat with 4-Methoxy-TEMPO
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Incubate for desired time

Add MTS reagent

Incubate 1-4 hours

Measure absorbance at 490 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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